5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
Overview
Description
5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid (DMPP) is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. DMPP is a pyrrolidine derivative that has shown promising results in various studies related to drug discovery and development.
Mechanism of Action
The mechanism of action of 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid is not fully understood. However, it has been suggested that 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to inhibit the growth of cancer cells in vitro. 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid has been found to be well-tolerated in animal studies, with no significant adverse effects reported.
Advantages and Limitations for Lab Experiments
One advantage of 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid is its ease of synthesis, which makes it a cost-effective building block for drug development. 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid has also been found to be stable under various conditions, making it a suitable candidate for drug formulation. However, 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid has limited solubility in water, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid. One area of interest is its potential use as a therapeutic agent for the treatment of inflammation, pain, and cancer. 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid may also be investigated as a building block for the synthesis of novel drugs with improved efficacy and safety profiles. Further studies are needed to fully understand the mechanism of action of 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid and its potential applications in drug discovery and development.
In conclusion, 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid is a promising compound that has shown potential in various scientific research applications. Its ease of synthesis and stable properties make it a suitable candidate for drug development. Further studies are needed to fully understand the mechanism of action of 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid and its potential applications in drug discovery and development.
Synthesis Methods
5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid can be synthesized using various methods, including the reaction of 2,5-dimethylpyrrole with phenylacetic acid and subsequent carbonylation with carbon monoxide. Another method involves the reaction of 2,5-dimethylpyrrole with ethyl chloroformate and phenylacetic acid, followed by hydrolysis to obtain 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid.
Scientific Research Applications
5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid has been extensively studied for its potential use in drug discovery and development. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. 5,5-Dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid has also been investigated for its potential use as a building block in the synthesis of various drugs.
properties
IUPAC Name |
5,5-dimethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-15(2)9-8-12(13(17)18)16(15)14(19)20-10-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMDKQJJWLNOCTB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(N1C(=O)OCC2=CC=CC=C2)C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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